Cas no 86689-93-2 (1-nitrodibenzo[b,d]thiophene)

1-nitrodibenzo[b,d]thiophene structure
1-nitrodibenzo[b,d]thiophene structure
Product Name:1-nitrodibenzo[b,d]thiophene
CAS No:86689-93-2
MF:C12H7NO2S
MW:229.254481554031
CID:1855614
PubChem ID:187533
Update Time:2025-04-21

1-nitrodibenzo[b,d]thiophene Chemical and Physical Properties

Names and Identifiers

    • 1-nitrodibenzo[b,d]thiophene
    • 1-nitrodibenzothiophene
    • 195991-39-0
    • SCHEMBL3293386
    • Dibenzothiophene, 1-nitro-
    • nitrodibenzothiophene
    • DB-201899
    • DTXSID90235763
    • DTXCID20158254
    • 86689-93-2
    • Inchi: 1S/C12H7NO2S/c14-13(15)9-5-3-7-11-12(9)8-4-1-2-6-10(8)16-11/h1-7H
    • InChI Key: KQMDOQZISNQQOT-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.01974964Da
  • Monoisotopic Mass: 229.01974964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 74.1Ų
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